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Compound of Interest

Compound Name: 2',3',5'-Trifluoroacetophenone

Cat. No.: B1306030 Get Quote

2',3',5'-Trifluoroacetophenone: A Technical
Overview
This document provides a concise summary of the core physicochemical properties of 2',3',5'-
Trifluoroacetophenone, a fluorinated organic compound relevant to researchers and

professionals in drug development and chemical synthesis.

Physicochemical Data
The fundamental molecular attributes of 2',3',5'-Trifluoroacetophenone are summarized

below.

Property Value

Molecular Formula C₈H₅F₃O[1]

Molecular Weight 174.12 g/mol [1][2][3]

CAS Number 243459-93-0[1]

Structural and Chemical Identity
2',3',5'-Trifluoroacetophenone is an aromatic ketone characterized by an acetophenone

structure substituted with three fluorine atoms on the phenyl ring at the 2', 3', and 5' positions.
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Experimental Data and Applications
While a detailed experimental protocol is beyond the scope of this summary, it is important to

note that 2',3',5'-Trifluoroacetophenone and its isomers are utilized as building blocks in

organic synthesis. For instance, related compounds like 2',4',5'-Trifluoroacetophenone serve as

intermediates in the production of pharmaceuticals and agrochemicals.[3] The trifluoromethyl

group often imparts unique properties to molecules, such as enhanced stability and reactivity,

making these compounds valuable in medicinal chemistry and materials science.[3]

Logical Relationship Diagram
The following diagram illustrates the relationship between the compound's identity and its

fundamental properties.
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Caption: Core properties of 2',3',5'-Trifluoroacetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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